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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B2633875

Audience: Researchers, scientists, and drug development professionals.
Introduction

STOCK2S-26016 is a potent inhibitor of the With-No-Lysine (WNK) signaling pathway, a critical
regulator of ion homeostasis and blood pressure.[1][2][3] It functions by inhibiting the
interaction between WNK kinases (WNK1 and WNK4) and the SPAK/OSR1 kinases,
subsequently preventing the phosphorylation of downstream ion cotransporters such as
NKCC1 and NCC.[4] Accurate and reproducible in vitro and in vivo studies involving
STOCK2S-26016 necessitate precise preparation of stock solutions. This document provides
detailed information on the solubility of STOCK2S-26016 in Dimethyl Sulfoxide (DMSO) and
ethanol, along with protocols for preparing stock solutions and determining solubility.

Physicochemical Properties

Property Value
Molecular Formula C20H19N302
Molecular Weight 333.38 g/mol
CAS Number 332922-63-1

Quantitative Solubility Data
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The solubility of STOCK2S-26016 has been determined in two common laboratory solvents,
DMSO and ethanol. The data is summarized in the table below for easy reference.

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO 100 mM 33.34 mg/mL
Ethanol 50 mM 16.67 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 100 mM STOCK2S-26016
Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of STOCK2S-26016 in
DMSO.

Materials:

e STOCK2S-26016 (MW: 333.38 g/moal)
e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

» Vortex mixer

e Analytical balance

Procedure:

» Weighing the Compound: Accurately weigh out 1 mg of STOCK2S-26016 using an analytical
balance and transfer it to a sterile microcentrifuge tube.
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» Solvent Addition: Add 30 pL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

« Dissolution: Vortex the mixture thoroughly for 1-2 minutes to ensure complete dissolution.
Gentle warming to 37°C in a water bath can be employed to aid dissolution if necessary.

o Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or
-80°C for long-term storage.

Protocol 2: Protocol for Determining Kinetic Solubility
using Nephelometry

This protocol provides a general method for determining the kinetic solubility of a compound
like STOCK2S-26016 in a buffered aqueous solution from a DMSO stock.

Materials:

100 mM STOCK2S-26016 in DMSO (prepared as in Protocol 1)

Phosphate-buffered saline (PBS), pH 7.4

96-well microplate (clear bottom)

Nephelometer or a plate reader with a light scattering module

Automated liquid handler or multichannel pipette

Procedure:

» Preparation of Serial Dilutions: Prepare a series of dilutions of the 100 mM STOCK2S-26016
stock solution in DMSO.

» Dispensing into Microplate: Using an automated liquid handler, dispense a small volume
(e.g., 2 pL) of each DMSO dilution into the wells of a 96-well microplate. Include DMSO-only
wells as a negative control.
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» Addition of Aqueous Buffer: Rapidly add a larger volume (e.g., 198 uL) of PBS (pH 7.4) to
each well to initiate precipitation.

 Incubation and Measurement: Incubate the plate at room temperature for a defined period
(e.g., 2 hours). Measure the light scattering or turbidity of each well using a nephelometer at
a specific wavelength (e.g., 650 nm).

o Data Analysis: Plot the measured nephelometry units against the compound concentration.
The concentration at which a significant increase in light scattering is observed above the
background is determined as the kinetic solubility.
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Caption: Inhibition of the WNK-SPAK/OSR1 signaling pathway by STOCK2S-26016.

Experimental Workflow for Solubility Determination

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b2633875?utm_src=pdf-body
https://www.benchchem.com/product/b2633875?utm_src=pdf-body-img
https://www.benchchem.com/product/b2633875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2633875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Weigh STOCK2S-26016

2. Dissolve in DMSO
(200 mM Stock)

3. Prepare Serial Dilutions
in DMSO

!

4. Dispense into
96-well Plate

5. Add Aqueous Buffer (PBS)

6. Incubate at Room Temp

7. Measure Light Scattering
(Nephelometry)

8. Analyze Data to
Determine Solubility

Click to download full resolution via product page

Caption: Workflow for determining the kinetic solubility of STOCK2S-26016.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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